1-Ethyl-1H-pyrrolo[2,3-b]pyridine-2,3-dione

• IUPAC Name: 1-ethylpyrrolo[2,3-b]pyridine-2,3-dione
• InChI: InChI=1S/C9H8N2O2/c1-2-11-8-6(4-3-5-10-8)7(12)9(11)13/h3-5H,2H2,1H3
• InChI Key: KZNALZYBNJOBNB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC=N2)C(=O)C1=O
• Molecular Formula: C9H8N2O2
• DSSTOX Substance ID: DTXSID501263474
• Molecular Weight: 176.17 g/mol
• CAS RN: 281192-95-8

Description

1-Ethyl-1H-pyrrolo[2,3-b]pyridine-2,3-dione is a derivative of 1H-pyrrolo[2,3-b]pyridine. It’s a class of compounds that have shown potent activities against FGFR1, 2, and 3. These compounds play an essential role in various types of tumors, making them an attractive strategy for cancer therapy.

Synthesis Analysis

The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives involves a variety of 1-alkyl- and 1-aryl-2-amino-4-cyanopyrroles undergoing condensation with 1,3-dicarbonyl compounds and their acetals, β-oxo-esters, and diethyl malonate in the presence of hydrochloric acid.

Molecular Structure Analysis

The molecular structure of 1H-pyrrolo[2,3-b]pyridine, the parent compound of this compound, has a molecular weight of 118.1359. The IUPAC Standard InChI is InChI=1S/C7H6N2/c1-2-6-3-5-9-7(6)8-4-1/h1-5H, (H,8,9).

Chemical Reactions Analysis

The chemical reactions involving 1H-pyrrolo[2,3-b]pyridine derivatives are primarily related to their potent activities against FGFR1, 2, and 3. These compounds have shown to inhibit breast cancer 4T1 cell proliferation and induce its apoptosis.

Scientific Research Applications

Electronic Material Development

Researchers have synthesized novel nitrogen-embedded small molecules from 1-Ethyl-1H-pyrrolo[2,3-b]pyridine-2,3-dione and other components. These molecules exhibit unique optical and electrochemical properties, making them suitable for use in electronic materials. Specifically, their n-channel transport characteristics and electron mobility make them potential candidates for semiconducting materials (Zhou et al., 2019).

Synthesis of Heterocyclic Compounds

This compound has been used in the synthesis of pyrrolopyridines and pyrroloquinolines, which are important heterocyclic compounds. These compounds have a variety of applications in organic chemistry and pharmaceuticals due to their diverse biological activities (Madhav, 1974).

Transformation into Pyrrolopyridine Systems

This chemical has been used in the transformation of thiophene-2,3-dione systems into pyrrolopyridine derivatives. This transformation is significant in the field of organic synthesis, offering new pathways for creating complex molecules (Zaleska, Cież, & Klimek, 1998).

Pharmaceutical Compound Synthesis

This compound has been used in synthesizing various pharmaceutical compounds. For instance, it's involved in creating compounds with potential antiviral properties, particularly against influenza viruses (Rashan et al., 1989).

Organic Synthesis and Structural Studies

The compound has been a key player in organic synthesis, leading to the creation of novel molecules. Its structural and molecular properties have been studied, providing insights into its potential applications in various fields of chemistry (Sundberg, Pearce, & Laurino, 1986).

Mechanism of Action

Target of Action

The primary targets of 1-Ethyl-1H-pyrrolo[2,3-b]pyridine-2,3-dione are the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs are a family of receptor tyrosine kinases involved in various cellular processes, including organ development, cell proliferation, migration, and angiogenesis .

Mode of Action

This compound interacts with FGFRs, inhibiting their activity . Upon binding to fibroblast growth factors, FGFRs undergo dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, activating downstream signaling pathways . The compound’s interaction with FGFRs prevents this activation, thereby inhibiting the associated cellular processes .

Biochemical Pathways

The compound affects the FGF-FGFR axis , a signal transduction pathway that regulates various physiological processes . Inhibition of FGFRs disrupts the activation of downstream signaling pathways, including RAS-MEK-ERK, PLCγ, and PI3K-Akt . These pathways play crucial roles in cell proliferation, migration, and angiogenesis .

Result of Action

The inhibition of FGFRs by this compound can lead to various molecular and cellular effects. For instance, it has been reported to inhibit breast cancer 4T1 cell proliferation and induce apoptosis . It also significantly inhibited the migration and invasion of 4T1 cells .

Future Directions

The future directions for the research and development of 1H-pyrrolo[2,3-b]pyridine derivatives, including 1-Ethyl-1H-pyrrolo[2,3-b]pyridine-2,3-dione, involve their potential as potent inhibitors for FGFR1, 2, and 3. These compounds could be beneficial for the subsequent optimization and development of new cancer therapies.

Biochemical Analysis

Biochemical Properties

1-Ethyl-1H-pyrrolo[2,3-b]pyridine-2,3-dione has been shown to interact with various biomolecules. It has been reported to have potent activities against FGFR1, 2, and 3 . FGFRs are a family of receptor tyrosine kinases involved in various cellular processes, including cell proliferation and migration, angiogenesis, and organ development .

Cellular Effects

In cellular studies, this compound has been shown to inhibit breast cancer 4T1 cell proliferation and induce apoptosis . It also significantly inhibited the migration and invasion of 4T1 cells .

Molecular Mechanism

The molecular mechanism of action of this compound involves binding to FGFRs, leading to their inhibition . This results in the disruption of downstream signaling pathways, including RAS–MEK–ERK, PLCγ, and PI3K–Akt .